Cas no 68123-31-9 (benzofuran-3,6,7-triol triacetate)

benzofuran-3,6,7-triol triacetate structure
68123-31-9 structure
Product Name:benzofuran-3,6,7-triol triacetate
CAS No:68123-31-9
MF:C14H12O7
MW:292.240884780884
CID:968891
PubChem ID:106649
Update Time:2025-04-19

benzofuran-3,6,7-triol triacetate Chemical and Physical Properties

Names and Identifiers

    • benzofuran-3,6,7-triol triacetate
    • 1-benzofuran-3,6,7-triyl triacetate
    • 3,6,7-Benzofurantriol, 3,6,7-triacetate
    • 3,6,7-Benzofurantriol, triacetate
    • 3,6,7-Triacetoxycoumarone
    • 68123-31-9
    • Benzofuran-3,6,7-triyltriacetate
    • NS00059784
    • SCHEMBL10883607
    • EINECS 268-549-0
    • DTXSID10887162
    • Benzofuran-3,6,7-triyl triacetate
    • YHHAGKFFIBSYDQ-UHFFFAOYSA-N
    • Inchi: 1S/C14H12O7/c1-7(15)19-11-5-4-10-12(20-8(2)16)6-18-13(10)14(11)21-9(3)17/h4-6H,1-3H3
    • InChI Key: YHHAGKFFIBSYDQ-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 346.08994
  • Monoisotopic Mass: 292.05830272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • PSA: 185.73
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